![molecular formula C16H13F2NO3S2 B2974988 2,6-difluoro-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide CAS No. 2097858-18-7](/img/structure/B2974988.png)
2,6-difluoro-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide
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Description
2,6-difluoro-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide, also known as DFET, is a chemical compound that has gained attention in the scientific community due to its potential applications in medical research. DFET is a sulfonamide-based compound that has been synthesized using various methods, and it has been found to exhibit interesting biochemical and physiological effects.
Scientific Research Applications
Applications in Ocular Health
Research on benzo[b]thiophene-2-sulfonamide derivatives, closely related to the queried compound, has shown potential utility as topically active inhibitors of ocular carbonic anhydrase, useful in the treatment of glaucoma. Among these compounds, certain derivatives have been identified as potent ocular hypotensive agents, underlining their importance in clinical evaluation for glaucoma treatment (Graham et al., 1989).
Advancements in Heterocyclic Chemistry
Sulfonation techniques applied to 3-aroylthiophenes and furans have allowed for the regioselective synthesis of 2,4-disubstituted heterocycles. This approach facilitates the production of benzylamine derivatives from parent sulfonamides through innovative chemical reactions, offering broad access to heterocycles with specific substitutions (Hartman & Halczenko, 2009).
Environmental Impact Studies
The study of perfluoroalkyls (PFAs) and polybrominated diphenyl ethers (PBDEs) has linked the use of such compounds in consumer and industrial products to their presence in remote environments, including the Arctic. Research into the indoor and outdoor concentrations of these compounds, including perfluoroalkyl sulfonamides, has revealed significant indoor sources and the potential mechanisms for their environmental transport (Shoeib et al., 2004).
Pharmaceutical Synthesis Innovations
Fluorinated sulfinate salts, derived from benzo[d]thiazol-2-yl sulfones, have shown promise as precursors for di- and monofluoroalkyl radical species in the synthesis of conjugated N-arylsulfonylated amides. This method demonstrates a novel approach to fluoroalkylation and aryl migration, expanding the toolbox for pharmaceutical synthesis (He et al., 2015).
properties
IUPAC Name |
2,6-difluoro-N-[2-(furan-2-yl)-2-thiophen-3-ylethyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13F2NO3S2/c17-13-3-1-4-14(18)16(13)24(20,21)19-9-12(11-6-8-23-10-11)15-5-2-7-22-15/h1-8,10,12,19H,9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DHKLFPVRHJWLPN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)S(=O)(=O)NCC(C2=CSC=C2)C3=CC=CO3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13F2NO3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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